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Compound of Interest

Compound Name: Pigment Yellow 16

Cat. No.: B1584600 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the experimental use of Pigment
Yellow 16 (also known as Diarylide Yellow 16) in textile printing. The protocols outlined below

are intended for research and development purposes.

Introduction to Pigment Yellow 16
Pigment Yellow 16 is a diarylide yellow pigment, a class of organic compounds widely utilized

for their yellow to greenish-yellow hues.[1] These pigments are valued for their stability and are

commonly employed in printing inks, coatings, and the coloration of plastics.[1] In the textile

industry, pigment printing is a dominant method, accounting for a significant portion of printed

goods due to its applicability to a wide range of natural and synthetic fibers, including cotton,

polyester, and their blends.[2][3][4] The process is valued for its simplicity, cost-effectiveness,

and the high lightfastness of the resulting prints.[2]

Unlike dyes, pigments do not have a natural affinity for textile fibers and are affixed to the fabric

surface using a binder, which is a polymeric resin that forms a film upon heating.[4][5] The

overall performance of a pigment print, including its colorfastness and feel (hand), is highly

dependent on the formulation of the printing paste.
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While specific data for Pigment Yellow 16 is not readily available in the provided search

results, general properties for similar diarylide yellow pigments are listed below. These should

be considered as representative, and specific values for Pigment Yellow 16 should be

determined experimentally.

Property Typical Value/Characteristic

Chemical Class Azo, Diarylide

Color Index Name Pigment Yellow 16 (PY 16)

Appearance Yellow Powder

Solubility
Insoluble in water and most common solvents.

[1]

Lightfastness Generally good to excellent for diarylide yellows.

Heat Stability
Degradation may occur at temperatures above

200°C.[1]

Particle Size
Typically in the range of 0.1-3 µm for pigment

dispersions.[4]

Experimental Protocols
Preparation of Pigment Yellow 16 Printing Paste
This protocol describes the formulation of a stock printing paste for screen printing on cotton

fabric. The percentages are given by weight.

Materials and Equipment:

Pigment Yellow 16 dispersion (pre-milled)

Acrylic binder

Synthetic thickener (e.g., polyacrylic acid-based)

Fixing agent (optional, for enhanced fastness)
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Softener (optional, to improve hand-feel)

Anti-foaming agent

Distilled water

Digital balance

Laboratory mixer/stirrer

Protocol:

In a suitable beaker, weigh the required amount of distilled water.

With gentle stirring, add the anti-foaming agent.

Slowly add the synthetic thickener to the water and stir until a smooth, viscous paste is

formed. The viscosity should be appropriate for the intended printing method (e.g., screen

printing).

In a separate container, weigh the Pigment Yellow 16 dispersion, acrylic binder, fixing agent

(if used), and softener (if used).

Gradually add the pigment and binder mixture to the thickener paste while stirring

continuously.

Continue mixing until a homogenous printing paste is achieved.

Allow the paste to stand for a short period to allow any trapped air bubbles to escape.

Representative Printing Paste Formulation:
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Component Concentration (% w/w) Purpose

Pigment Yellow 16 Dispersion 5.0 - 10.0 Colorant

Acrylic Binder 15.0 - 25.0 Adhesion to fabric

Synthetic Thickener 2.0 - 4.0 Viscosity control

Fixing Agent 1.0 - 2.0 Enhances fastness

Softener 1.0 - 2.0 Improves hand-feel

Anti-foaming Agent 0.1 - 0.5 Prevents bubble formation

Water Remainder to 100 Vehicle

Textile Printing and Curing Workflow
This protocol outlines the steps for applying the Pigment Yellow 16 printing paste to a textile

substrate.

Materials and Equipment:

Pre-treated 100% cotton fabric

Screen printing frame with desired design

Squeegee

Laboratory oven or heat press

Colorfastness testing equipment (e.g., crockmeter, lightfastness tester)

Protocol:

Fabric Preparation: Ensure the cotton fabric is clean, dry, and free from any impurities that

might interfere with pigment adhesion.[6]

Printing:

Place the fabric on a flat, padded surface.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1584600?utm_src=pdf-body
https://www.witpax.com/academy/pigment-printing-process/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position the screen printing frame onto the fabric.

Apply a line of the prepared Pigment Yellow 16 printing paste along one edge of the

screen.

Use the squeegee to draw the paste across the screen with even pressure, forcing the

paste through the open mesh of the design onto the fabric.

Drying: Carefully remove the printed fabric and allow it to air dry or use a low-temperature

setting in an oven to evaporate the water from the paste.

Curing (Fixation):

Place the dried, printed fabric in a laboratory oven or heat press.

Cure the fabric at a temperature of 140-160°C for 3-5 minutes. This step is crucial for

cross-linking the binder and permanently fixing the pigment to the fabric.[4]

Post-Treatment: Unlike printing with reactive dyes, a washing-off step is generally not

required for pigment prints.[2]

Printing Paste Preparation Textile Printing Post-Processing & Evaluation

Weigh Ingredients
(Pigment, Binder, Thickener, etc.) Mix Components to Homogeneity Fabric Preparation Screen Printing Application Drying Curing (Heat Fixation)

140-160°C Colorfastness Testing

Input Variables

Output Properties

Pigment Concentration

Color Strength Light Fastness

Binder Type & Concentration

Wash Fastness Rub FastnessHand-Feel

Thickener Concentration Curing Temperature & Time
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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